
A Comprehensive Technical Guide to the Safe
Handling of Tetradecylamine-d29

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetradecylamine-d29

Cat. No.: B1456025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for

Tetradecylamine-d29. The information is compiled from various safety data sheets and

chemical databases to ensure a comprehensive understanding of the potential hazards and

necessary precautions. This document is intended for professionals in research and drug

development who may be working with this compound.

Chemical Identification and Properties
Tetradecylamine-d29 is the deuterated form of Tetradecylamine. While specific safety data for

the deuterated compound is limited, the safety profile is expected to be analogous to that of the

parent compound, Tetradecylamine.
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Property Value Source

Chemical Formula C14H2D29N [1]

Molecular Weight 242.58 g/mol [1]

CAS Number 204244-82-6 [1][2]

Appearance Solid [2]

Color White to off-white [2]

Melting Point 38-40 °C (100-104 °F) [1][2][3]

Boiling Point 291 °C (556 °F) [2]

Vapor Pressure < 0.1 mmHg @ 20 °C [4]

Solubility
Soluble in Chloroform,

Methanol. Low water solubility.
[5]

Hazard Identification and Classification
Tetradecylamine is considered a hazardous substance.[4] It is crucial to understand the

associated risks to ensure safe handling.

GHS Hazard Statements:

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.[6]

H315: Causes skin irritation.[7]

H317: May cause an allergic skin reaction (sensitization).[4]

H318: Causes serious eye damage.[4]

H335: May cause respiratory irritation.[3][7]

H400: Very toxic to aquatic life.[3][7]
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Signal Word: Danger[6]

Toxicological Information
Accidental ingestion may be harmful, with animal experiments indicating that ingestion of less

than 150 grams could be fatal or cause serious health damage.[4] The material can cause

chemical burns in the oral cavity and gastrointestinal tract if ingested.[4]

Toxicity Data Value Species Source

LD50 (Intraperitoneal) 700 mg/kg Mouse [2]

Potential Health Effects:

Eyes: Causes severe eye damage. Vapors or mists can be extremely irritating.[2][4]

Skin: May be harmful if absorbed through the skin. Causes severe skin burns.[2] May cause

sensitization by skin contact.[4]

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[2][4]

Ingestion: Harmful if swallowed.[2]

Experimental Protocols Overview
While specific, detailed experimental protocols for the toxicological data of Tetradecylamine-
d29 are not publicly available, the hazard classifications are typically determined through

standardized testing methodologies recognized by regulatory bodies. These include:

Acute Oral Toxicity Studies (e.g., OECD Guideline 420, 423, or 425): These studies are

conducted to determine the lethal dose 50 (LD50), which is the dose of a substance that is

lethal to 50% of a test population. This data informs the "Harmful if swallowed" classification.

Skin Corrosion/Irritation Studies (e.g., OECD Guideline 404): These in vivo or in vitro tests

assess the potential of a substance to cause irreversible or reversible skin damage. This is

the basis for the "Causes severe skin burns and skin irritation" classification.
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Serious Eye Damage/Irritation Studies (e.g., OECD Guideline 405): These studies evaluate

the potential for a substance to cause tissue damage in the eye or serious physical decay of

vision. This supports the "Causes serious eye damage" classification.

Skin Sensitization Studies (e.g., OECD Guideline 429): These tests are used to determine if

a substance can induce an allergic response following skin contact. This is relevant for the

"May cause SENSITIZATION by skin contact" warning.[4]

Aquatic Toxicity Studies (e.g., OECD Guideline 203): These experiments assess the impact

of a substance on aquatic organisms and are the basis for the "Very toxic to aquatic

organisms" classification.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure a safe working environment.

Handling:

Avoid all personal contact, including inhalation.[4]

Use in a well-ventilated area or under a laboratory fume hood.[2][4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6] For operations that may generate dust, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.

Do not eat, drink, or smoke when handling this product.[4]

Wash hands thoroughly with soap and water after handling.[4]

Keep containers securely sealed when not in use.[4]

Avoid formation of dust and aerosols.[2]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4]
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Store away from incompatible materials such as acids, acid anhydrides, acid chlorides, and

oxidizing agents.[4]

Store locked up.[6]

Protect containers from physical damage and check regularly for leaks.[4]

Emergency and First Aid Procedures
In case of exposure, immediate action is required.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing and get emergency medical help immediately.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

and soap. Get emergency medical help immediately.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

emergency medical help immediately.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and get emergency medical help immediately.[2]

Spill and Disposal Procedures
Spills:

Evacuate personnel from the area.

Wear appropriate PPE.

Avoid breathing dust and vapors.[4]

Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[4]

Collect the material in a suitable, closed container for disposal.[2]
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Do not let the product enter drains or waterways.[2]

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of Tetradecylamine-d29 from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-6249_2.pdf
https://www.benchchem.com/product/b1456025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Tetradecylamine-d29

Inspect Container for Damage

Container Damaged?

Store in Cool, Dry, Well-Ventilated Area
Away from Incompatibles

Prepare for Handling

No

Quarantine and Report

Yes

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Ensure Proper Ventilation
(Fume Hood)

Weighing and Handling

Spill Occurred?

Execute Spill Response Protocol

Yes

Clean Work Area and Decontaminate

No

Return to Secure Storage
Dispose of Waste

(Contaminated PPE, excess material)
in Accordance with Regulations

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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